Cas no 76883-37-9 ((R,Z)-quinuclidin-3-one oxime hydrochloride)

• Product Name: (R,Z)-quinuclidin-3-one oxime hydrochloride
• CAS No: 76883-37-9
• Molecular Formula: C₇H₁₂N₂O^.HCl
• Molecular Weight: 176.64392
• MDL: MFCD00829072
• CID: 569514
• PubChem ID: 9582121

(R,Z)-quinuclidin-3-one oxime hydrochloride Properties

Names and Identifiers

• Quinuclidin-3-one oxime hydrochloride
• 1-Azabicyclo[2.2.2]octan-3-one,oxime, hydrochloride (1:1)
• 3-HYDROXYIMINOQUINUCLIDINE HYDROCHLORIDE
• Chinuclidin-3-on-oxim,Hydrochlorid
• quinuclidin-3-oneoximeHCl
• NSC-83398
• J-502666
• N-[(3Z)-1-azabicyclo[2.2.2]octan-3-ylidene]hydroxylamine hydrochloride
• (Z)-quinuclidin-3-one oxime hydrochloride
• NSC83398
• (NZ)-N-(1-azabicyclo[2.2.2]octan-3-ylidene)hydroxylamine;hydrochloride
• CHEMBL541832
• 76883-37-9
• MFCD00829072
• AKOS022185499
• AS-9213
• QUINUCLIDIN-3-ONEOXIMEHYDROCHLORIDE

• MDL： MFCD00829072
• InChIKey： CSKIUBQPEHEMAN-USRGLUTNSA-N
• Inchi： InChI=1S/C7H12N2O.ClH/c10-8-7-5-9-3-1-6(7)2-4-9;/h6,10H,1-5H2;1H/b8-7+;
• SMILES： C1CN2CCC1/C(=N/O)/C2.Cl

Computed Properties

• Exact Mass: 176.07200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 140.095
• Heavy Atom Count: 11
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 35.8A^2

Experimental Properties

• LogP: 1.28210
• PSA: 35.83000
• Boiling Point: 261°Cat760mmHg
• Flash Point: 111.7°C
• Density: 1.39

(R,Z)-quinuclidin-3-one oxime hydrochloride Security Information

(R,Z)-quinuclidin-3-one oxime hydrochloride Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines